Cas no 210158-22-8 (4-2-(pyrrolidin-1-yl)ethylbenzonitrile)

• Product Name: 4-2-(pyrrolidin-1-yl)ethylbenzonitrile
• CAS No: 210158-22-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD01249500
• CID: 3905447
• PubChem ID: 10856510
• Update Time: 2025-07-21

4-2-(pyrrolidin-1-yl)ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-(1-pyrrolidinyl)ethyl]-
• 4-2-(pyrrolidin-1-yl)ethylbenzonitrile
• 4-(2-pyrrolidin-1-yl-ethyl)-benzonitrile
• 4-[2-(1-Pyrrolidinyl)ethyl]benzonitrile
• DB-137998
• 210158-22-8
• SCHEMBL6221955
• JAGIRKWKDOBPMB-UHFFFAOYSA-N

• MDL： MFCD01249500
• Inchi： 1S/C13H16N2/c14-11-13-5-3-12(4-6-13)7-10-15-8-1-2-9-15/h3-6H,1-2,7-10H2
• InChI Key： JAGIRKWKDOBPMB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CCN2CCCC2)C=C1

Computed Properties

• Exact Mass: 200.131348519Da
• Monoisotopic Mass: 200.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-2-(pyrrolidin-1-yl)ethylbenzonitrile

Recent Advances in the Study of 4-2-(pyrrolidin-1-yl)ethylbenzonitrile (CAS: 210158-22-8) and Its Applications in Chemical Biology and Medicine

The compound 4-2-(pyrrolidin-1-yl)ethylbenzonitrile (CAS: 210158-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The findings presented here are based on a thorough review of recent academic literature, patents, and industry reports.

Recent studies have demonstrated that 4-2-(pyrrolidin-1-yl)ethylbenzonitrile exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as Parkinson's disease and schizophrenia. Its structural features, including the pyrrolidine ring and benzonitrile moiety, contribute to its ability to interact with these receptors, making it a valuable scaffold for further drug development. Researchers have also explored its potential as a precursor for the synthesis of more complex bioactive molecules.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for high yields and purity. Recent publications have detailed novel methodologies for the preparation of 4-2-(pyrrolidin-1-yl)ethylbenzonitrile, including catalytic processes that minimize the use of hazardous reagents. These improvements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In addition to its neurological applications, 4-2-(pyrrolidin-1-yl)ethylbenzonitrile has shown potential in oncology research. Preliminary in vitro studies indicate that it may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. While these findings are still in the early stages, they open new avenues for the development of targeted cancer therapies. Further investigations are needed to elucidate the compound's mechanism of action and optimize its pharmacological properties.

Despite these promising results, challenges remain in the development of 4-2-(pyrrolidin-1-yl)ethylbenzonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous preclinical testing. Recent studies have begun to explore structural modifications to enhance the compound's drug-like properties, with some derivatives showing improved efficacy and safety profiles in animal models.

In conclusion, 4-2-(pyrrolidin-1-yl)ethylbenzonitrile (CAS: 210158-22-8) represents a versatile and promising compound in the fields of chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a subject of ongoing research. Continued efforts to optimize its synthesis, understand its mechanisms of action, and evaluate its safety and efficacy will be crucial for advancing this compound toward clinical use. This briefing underscores the importance of interdisciplinary collaboration in translating basic research findings into tangible medical advancements.